Introduction: The Concept of Self-Tolerance and the CD200 Checkpoint

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*CD 200*
CAS No.:	*138463-95-3*
Cat. No.:	*B1176679*

Get Quote

Self-tolerance is a critical process of the immune system, representing its ability to recognize and not mount a response against its own cells and tissues. This process is established through central tolerance mechanisms in the thymus and bone marrow and is maintained in the periphery through a variety of regulatory checkpoints. A breakdown in self-tolerance can lead to devastating autoimmune diseases.

CD200 (also known as OX-2) is a type-1 transmembrane glycoprotein belonging to the immunoglobulin superfamily (IgSF).[1][2] It functions as a critical immune checkpoint ligand that, upon interaction with its receptor (CD200R), delivers a potent inhibitory signal. This interaction is a key mechanism for maintaining immune homeostasis and preventing excessive inflammation and autoimmunity.[3][4] The CD200:CD200R axis acts to downregulate the activity of myeloid cells and modulate lymphoid cell responses, thereby playing an essential role in both central and peripheral tolerance.[3][5] This guide provides a detailed technical overview of the molecular mechanisms, cellular interactions, and experimental evidence defining the role of CD200 in maintaining self-tolerance.

The CD200-CD200R Axis: Molecular Characteristics

© 2026 BenchChem. All rights reserved.

The CD200:CD200R system is a ligand-receptor pair that provides a constitutive "don't-eat-me" or "don't-activate" signal to the innate immune system, particularly myeloid cells.

- CD200 Ligand: CD200 is a highly conserved glycoprotein with a molecular weight of approximately 41-47 kDa.[6] Its structure consists of two extracellular IgSF domains (a V-type and a C-type), a transmembrane region, and a very short cytoplasmic tail that lacks any known signaling motifs.[3] The gene for human CD200 is located on chromosome 3q12-q13.[6]

- CD200 Receptor (CD200R): The primary inhibitory receptor, CD200R1, is also a type I transmembrane glycoprotein structurally similar to CD200.[3][6] Unlike its ligand, CD200R1 possesses a long cytoplasmic tail containing three tyrosine residues.[7] This tail lacks a classical Immunoreceptor Tyrosine-based Inhibition Motif (ITIM) but contains a critical NPxY motif that is essential for its inhibitory signal transduction.[6][8] While other CD200R-like genes exist, particularly in mice, CD200R1 is the primary receptor responsible for the inhibitory signaling pathway.[6][9]

The interaction between the N-terminal Ig-V domain of CD200 and CD200R1 forms the basis of this immunoregulatory axis.[6]

Cellular Expression Profile

The broad expression of CD200 and the restricted expression of CD200R are key to its function, allowing tissues to signal their "self" status to patrolling immune cells.

© 2026 BenchChem. All rights reserved.

Molecule	Expressing Cell Types	References
CD200	Neurons, Endothelial Cells, Thymocytes, Astrocytes, Oligodendrocytes, Activated T and B Lymphocytes, Dendritic Cells (DCs), Hair Follicle Epithelium, Trophoblasts, various tumor cells (e.g., CLL, Melanoma, Ovarian Cancer).	[3][6][10][11][12]
CD200R1	Myeloid Lineage (High Expression): Macrophages, Monocytes, Microglia, Neutrophils, Mast Cells, Dendritic Cells.	[9][11][12]
Lymphoid Lineage (Lower Expression): Subsets of T cells (including CD4+), Natural Killer (NK) cells, B cells.	[6][9][10][11]	

The Core Signaling Pathway of CD200R1

Unlike many inhibitory receptors that rely on phosphatases like SHP-1 and SHP-2 via ITIMs, the CD200R1 pathway is distinct. Engagement of CD200R1 by CD200 initiates a signaling cascade that culminates in the inhibition of the Ras/MAPK pathway.

The process is as follows:

- Ligand Binding & Receptor Phosphorylation: Binding of CD200 to CD200R1 leads to the phosphorylation of tyrosine residues in the CD200R1 cytoplasmic tail, particularly within the NPxY motif.[9][12]
- Adaptor Protein Recruitment: The phosphorylated NPxY motif serves as a docking site for the Phosphotyrosine-Binding (PTB) domain of the adaptor protein Dok2 (Downstream of tyrosine kinase 2).[7][13] Dok2 binds with a significantly higher affinity (approximately 10-fold greater) than the related protein Dok1.[7][9]

© 2026 BenchChem. All rights reserved.

- RasGAP Activation: Once docked and phosphorylated, Dok2 recruits Ras p21 protein activator 1 (RasGAP).[7][14]
- Inhibition of MAPK Pathway: RasGAP inactivates Ras, a key upstream activator of the MAPK signaling cascade. This leads to the suppression of downstream phosphorylation and activation of ERK, p38, and JNK.[8][14]
- Functional Inhibition: The net result is the potent inhibition of myeloid cell effector functions, such as cytokine production (e.g., TNF-α, IFN-γ) and degranulation in mast cells.[4][14][15]

Interestingly, Dok1 is also recruited, but its role appears to be secondary and may even create a negative feedback loop to regulate the primary inhibitory signal mediated by Dok2.[1][13]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: CD200R1 Intracellular Signaling Pathway.

© 2026 BenchChem. All rights reserved.

Role of CD200 in Maintaining Self-Tolerance

The CD200:CD200R axis contributes to self-tolerance through several interconnected mechanisms that collectively raise the threshold for immune activation.

Regulation of Myeloid Cell Quiescence

The primary role of the CD200 checkpoint is to maintain myeloid cells (macrophages, microglia, dendritic cells) in a quiescent, non-inflammatory state. In healthy tissues, constitutive expression of CD200 on cells like neurons and endothelial cells provides a constant inhibitory signal to CD200R-bearing myeloid cells.[6][12] This prevents their spontaneous activation and the release of pro-inflammatory mediators. The importance of this is highlighted in CD200-deficient mice, which exhibit an increased number of activated macrophages and are more susceptible to developing autoimmune diseases like Experimental Autoimmune Encephalomyelitis (EAE) and Collagen-Induced Arthritis (CIA).[5][8]

Modulation of T Cell Responses and Treg Induction

While the primary effect is on myeloid cells, CD200 signaling indirectly and directly modulates T cell responses to favor tolerance.

- Indirect T Cell Regulation: By suppressing myeloid antigen-presenting cells (APCs), the CD200:CD200R interaction limits the pro-inflammatory signals required for the activation of auto-reactive T cells.[15]
- Cytokine Polarization: CD200 signaling promotes a shift from a pro-inflammatory Type 1 cytokine profile (IL-2, IFN-γ, TNF-α) towards an anti-inflammatory or regulatory Type 2 profile (IL-4, IL-10, TGF-β).[12]
- Induction of Regulatory T cells (Tregs): The CD200 axis can promote the development of "tolerogenic" dendritic cells. These DCs, in turn, are more efficient at inducing the differentiation of CD4+CD25+Foxp3+ regulatory T cells, which are crucial for peripheral tolerance.[12][16] Furthermore, direct interaction between CD200 on B cells and CD200R on naive T cells can induce suppressive T cells through a STAT6-dependent pathway.[17]

Apoptosis-Associated Tolerance

© 2026 BenchChem. All rights reserved.

During normal cellular turnover, billions of cells undergo apoptosis daily. This process can expose or modify self-antigens, creating potential autoantigens. The immune system must remain tolerant to these "apoptotic self" antigens. CD200 plays a key role in this process. Its expression is upregulated on apoptotic cells, including dendritic cells, in a process partially dependent on p53.[5][18] When phagocytes engulf these CD200-high apoptotic cells, the engagement of CD200R delivers a strong inhibitory signal, preventing an inflammatory response and promoting tolerance to the associated self-antigens.[5]



Click to download full resolution via product page

Caption: Cellular interactions mediated by CD200 in maintaining self-tolerance.

© 2026 BenchChem. All rights reserved.

Experimental Evidence and Protocols

The role of CD200 in tolerance is supported by extensive data from in vivo and in vitro models.

Quantitative Data Summary

The following tables summarize key quantitative findings from the literature.

Table 1: Binding Affinities and Signaling Kinetics

Interaction / Event	Value	Context / Method	Reference(s)
CD200 binding to CD200R	**Kd ~3.8 μM**	**Surface Plasmon Resonance (SPR)**	**[19]**
Dok2 binding to phospho-CD200R	Kd ~1.0 μM	SPR	[7]
Dok1 binding to phospho-CD200R	~10-fold lower affinity than Dok2	SPR	[7][9]
HHV-8 K14 (viral mimic) to CD200R1	Kd ~0.5 μM	SPR	[9]
Dok2 Phosphorylation	Observed after 2.5 min	CD200-COMP stimulation of U937 cells	[1]

| Dok1 Phosphorylation | Observed after 5-10 min | CD200-COMP stimulation of U937 cells |[1] |

Table 2: In Vitro and In Vivo Functional Inhibition

© 2026 BenchChem. All rights reserved.

Parameter	Inhibition / Effect	Model / Context	Reference(s)
Mast Cell Degranulation	**IC50: 0.2–1 nM**	**CD200R agonist antibodies**	**[20] (from initial search)**
Pro-inflammatory Cytokines (TNF-α, IFN-γ, IL-1β)	Significant reduction	MPP+ or Aβ-stimulated microglia treated with CD200	[2][21]
EAE Clinical Score (Day 20-30)	Control: 2.81 ± 0.55 vs. CD200Fc: 1.75 ± 0.73 (p<0.01)	MOG-induced EAE in C57BL/6 mice	[22]
OVA-specific IgE Titers	~40% suppression	UVB pre-exposure in an OVA-induced hypersensitivity model	[23]
NSCLC Patient Tumors	29.7% express CD200	Quantitative Immunofluorescence (QIF)	[11]

| NSCLC Patient Immune Infiltrate | 25% express CD200R | Quantitative Immunofluorescence (QIF) |[11] |

Detailed Experimental Protocols

Protocol 1: Amelioration of EAE using a CD200R Agonist (CD200Fc)

This protocol describes the therapeutic administration of a soluble CD200-Fc fusion protein to treat ongoing autoimmune neuroinflammation in a mouse model of multiple sclerosis.[3][22][24]

- EAE Induction:
  - Use female C57BL/6 mice, 8-10 weeks old.
  - Prepare an emulsion of Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG35-55) in Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis.
  - Immunize mice subcutaneously with 200 µg MOG35-55 in the flank.[24]

© 2026 BenchChem. All rights reserved.

- Administer 500 ng of Pertussis toxin intraperitoneally on day 0 and day 2 post-immunization.[25]

- Clinical Scoring:
  - Monitor mice daily for weight loss and clinical signs of EAE starting from day 7.
  - Score as follows: 0=no signs; 1=limp tail; 2=hind limb weakness; 3=hind limb paralysis; 4=forelimb paralysis; 5=moribund.

- Therapeutic Intervention:
  - At the onset of clinical signs (typically day 10), randomize mice into two treatment groups.
  - Treatment Group: Administer 100 µg of recombinant mouse CD200Fc in 100 µl PBS subcutaneously.
  - Control Group: Administer 100 µg of a control mouse IgG2a isotype in 100 µl PBS subcutaneously.
  - Repeat administration every other day until day 30.[3][22]

- Endpoint Analysis:
  - Continue daily clinical scoring until day 40 to assess disease amelioration and potential relapse.
  - At sacrifice, perfuse mice with PBS and harvest spinal cords and brains.
  - Process tissues for histology (H&E for infiltration, Luxol Fast Blue for demyelination) and flow cytometry to analyze CNS-infiltrating immune cells (e.g., CD11b+, CD4+, Gr-1+).[22]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Experimental workflow for CD200Fc treatment in a mouse EAE model.

Protocol 2: In Vitro T Cell Suppression Assay with CD200+ Cells

This protocol is adapted from standard Treg suppression assays to measure the ability of CD200-expressing cells to suppress T cell proliferation.[5][6][26]

- Cell Isolation:

© 2026 BenchChem. All rights reserved.

- Isolate CD4+CD25- conventional T cells (Tconv) from the spleen and lymph nodes of a mouse using magnetic-activated cell sorting (MACS) or fluorescence-activated cell sorting (FACS). These are the responder cells.
- Label Tconv cells with a proliferation dye (e.g., CFSE or CellTrace Violet) according to the manufacturer's protocol.
- Isolate antigen-presenting cells (APCs), such as T-cell depleted, irradiated splenocytes.
- Prepare the "suppressor" cell population: a cell line that is either naturally CD200+ or has been engineered to express CD200. Use the parental CD200- cell line as a control.

- Co-culture Setup:
  - Use a 96-well round-bottom plate.
  - In each well, plate 5 x 104 dye-labeled Tconv cells.
  - Add 2 x 105 irradiated APCs to each well.
  - Add the CD200+ or CD200- cells at varying ratios to the Tconv cells (e.g., 1:1, 1:2, 1:4, 1:8). Include a control well with Tconv cells and APCs only (maximum proliferation).
  - Add a polyclonal stimulus, such as soluble anti-CD3 antibody (e.g., 1 µg/mL).
  - Bring the final volume of each well to 200 µl with complete RPMI-1640 medium.
- Incubation and Analysis:
  - Incubate the plate for 72-96 hours at 37°C, 5% CO2.
  - Harvest the cells and analyze by flow cytometry.
  - Gate on the Tconv population (e.g., based on CD4 staining).
  - Measure the dilution of the proliferation dye. Proliferation is indicated by the appearance of successive peaks with lower fluorescence intensity.

© 2026 BenchChem. All rights reserved.

- Calculate the percentage of suppression by comparing the proliferation in wells with CD200+ cells to the proliferation in wells with CD200- control cells or no suppressor cells.

Conclusion and Future Directions

The CD200:CD200R axis is a potent and non-redundant immunoregulatory pathway essential for maintaining self-tolerance. By delivering a constitutive inhibitory signal to myeloid cells, it controls the threshold of immune activation, prevents spurious inflammation, promotes the induction of regulatory T cells, and ensures tolerance to self-antigens exposed during apoptosis.

The profound role of this pathway is underscored by its dysregulation in disease. A loss of CD200 signaling contributes to the pathogenesis of autoimmune diseases, making CD200R agonists (like CD200Fc) a promising therapeutic strategy.[22][25] Conversely, the CD200 pathway is often co-opted by cancer cells to create an immunosuppressive tumor microenvironment, making CD200 or CD200R blockade a compelling target for cancer immunotherapy.[10][16] Future research will continue to explore the therapeutic modulation of this critical checkpoint to either restore tolerance in autoimmunity or break tolerance in oncology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Dok1 and Dok2 play opposing roles in CD200R signaling - PMC [pmc.ncbi.nlm.nih.gov]
- 2. CD200 Inhibits Inflammatory Response by Promoting KATP Channel Opening in Microglia Cells in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 3. CD200R1 Agonist Attenuates Mechanisms of Chronic Disease in a Murine Model of Multiple Sclerosis | Journal of Neuroscience [jneurosci.org]
- 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 5. In Vitro Suppression Assay for Functional Assessment of Human Regulatory T Cells | Springer Nature Experiments [experiments.springernature.com]

© 2026 BenchChem. All rights reserved.

- 6. In Vitro Treg Suppression Assays - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Essential roles for Dok2 and RasGAP in CD200 receptor-mediated regulation of human myeloid cells - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Dissection of Agonistic and Blocking Effects of CD200 Receptor Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
- 9. CD200:CD200R Interactions and Their Importance in Immunoregulation | MDPI [mdpi.com]
- 10. f1000research-files.f1000.com [f1000research-files.f1000.com]
- 11. Quantitative Assessment of CD200 and CD200R Expression in Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 12. CD200:CD200R Interactions and Their Importance in Immunoregulation - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Downstream of tyrosine kinase 1 and 2 play opposing roles in CD200 receptor signaling — Oxford Neuroscience [neuroscience.ox.ac.uk]
- 14. researchgate.net [researchgate.net]
- 15. miltenyibiotec.com [miltenyibiotec.com]
- 16. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
- 17. researchgate.net [researchgate.net]
- 18. Monoclonal Antibody-Mediated CD200 Receptor Signaling Suppresses Macrophage Activation and Tissue Damage in Experimental Autoimmune Uveoretinitis - PMC [pmc.ncbi.nlm.nih.gov]
- 19. researchgate.net [researchgate.net]
- 20. Detection of myeloid-derived suppressor cells by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. CD200 Ligand–Receptor Interaction Modulates Microglial Activation In Vivo and In Vitro: A Role for IL-4 - PMC [pmc.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- 23. UVB exposure-induced systemic modulation of Th1- and Th2-mediated immune responses - PMC [pmc.ncbi.nlm.nih.gov]
- 24. researchgate.net [researchgate.net]
- 25. Frontiers | Alterations in CD200-CD200R1 System during EAE Already Manifest at Presymptomatic Stages [frontiersin.org]

© 2026 BenchChem. All rights reserved.

- 26. Frontiers | Regulatory T Cells Suppress Effector T Cell Proliferation by Limiting Division Destiny [frontiersin.org]
- To cite this document: BenchChem. [Introduction: The Concept of Self-Tolerance and the CD200 Checkpoint]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1176679/docs#introduction-the-concept-of-self-tolerance-and-the-cd200-checkpoint]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check